Cas no 1235375-66-2 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1235375-66-2
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 6430757
• PubChem ID: 49724794
• Update Time: 2025-05-21

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• AKOS024526640
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• N-[(1,1-dioxothiolan-3-yl)methyl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• VU0527300-1
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide
• F5882-1041
• 1235375-66-2

• Inchi： 1S/C17H22N2O4S/c1-12-2-4-15(5-3-12)19-10-14(8-16(19)20)17(21)18-9-13-6-7-24(22,23)11-13/h2-5,13-14H,6-11H2,1H3,(H,18,21)
• InChI Key： ONUGYGLHDYCHQJ-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC(C2CC(N(C3C=CC(C)=CC=3)C2)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)Methyl-1-(4-Methylphenyl)-5-Oxopyrrolidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1235375-66-2, commonly referred to as N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, shedding light on its unique characteristics and therapeutic potential.

N-(1,1-Dioxo-1λ6-thiolan-3-yl)methyl is a key structural component of this compound, contributing to its stability and reactivity. The presence of the thiolane ring introduces a sulfur-containing heterocyclic framework, which is known for its ability to participate in various chemical transformations. This feature makes the compound an attractive candidate for exploring novel synthetic pathways and bioactive molecules. Additionally, the 4-methylphenyl group attached to the pyrrolidine ring enhances the compound's lipophilicity, potentially improving its bioavailability when used in pharmaceutical applications.

Recent studies have focused on the 5-oxopyrrolidine moiety, which plays a critical role in modulating the compound's pharmacokinetic properties. Researchers have reported that this group can influence the compound's solubility and permeability, making it a promising lead for developing drugs targeting specific biological pathways. Furthermore, the carboxamide functional group has been shown to interact with various protein targets, suggesting its potential role in inhibiting enzymes or modulating receptor activity.

The synthesis of N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the thiolane ring through sulfur-based cyclization reactions and the subsequent functionalization of the pyrrolidine core. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for research and development purposes.

In terms of applications, this compound has shown promise in several areas of drug discovery. For instance, it has been investigated as a potential modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases. Additionally, its ability to inhibit kinase enzymes has been explored in preclinical studies, highlighting its potential utility in oncology research.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that N-(1,1-dioxo-1λ6-thiolan-3-Yl)methyl exhibits favorable binding affinities towards several therapeutic targets, providing valuable insights into its mechanism of action. These findings underscore its potential as a scaffold for developing next-generation therapeutics.

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